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Compound of Interest

Compound Name: N-Oxalylglycine

Cat. No.: B166546

For researchers and scientists in the fast-paced world of drug development, ensuring
laboratory safety is paramount. This guide provides essential, immediate safety and logistical
information for handling N-Oxalylglycine, a compound widely used as an inhibitor of a-
ketoglutarate-dependent enzymes. Adherence to these procedures will help safeguard
personnel and maintain the integrity of your research.

Hazard Identification and Personal Protective Equipment
(PPE)

N-Oxalylglycine is classified as harmful if swallowed.[1][2] While it is generally not considered
irritating to the skin, appropriate PPE should always be worn to prevent contact. The
toxicological properties of this material have not been fully investigated, warranting a cautious
approach.[3]

Recommended Personal Protective Equipment (PPE)

To ensure the safety of laboratory personnel, the following PPE is recommended when
handling N-Oxalylglycine.
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Situation Required PPE

Routine Handling (weighing, preparin
g (weighing, preparing Lab coat, splash goggles, and nitrile gloves.[3]

solutions)

Approved fume hood, respiratory protection
Risk of Aerosolization or Dust Generation (NIOSH/MSHA or European Standard EN 149

approved respirator).[3][4]

Chemical-resistant gloves, splash goggles or
Spill Cleanup face shield, lab coat, and respiratory protection

as needed.

Self-contained breathing apparatus (pressure-
Fire Emergency demand, MSHA/NIOSH approved or equivalent)

and full protective gear.[3][4]

Operational Plan: From Receipt to Use

A systematic approach to handling N-Oxalylglycine is crucial for safety and experimental

success.
1. Receiving and Inspection:

» Upon receipt, visually inspect the container for any signs of damage or leakage.
 Verify that the product name and CAS number (5262-39-5) on the label match the order.
o Ensure the Safety Data Sheet (SDS) is readily accessible.

2. Storage:

o Store N-Oxalylglycine in a tightly closed container in a dry and well-ventilated place.[4]
e For long-term stability, it is recommended to store the compound at -20°C.[3][5]

o Keep away from strong oxidizing agents.[4]

3. Preparation of Solutions:

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://datasheets.scbt.com/sc-202720.pdf
https://datasheets.scbt.com/sc-202720.pdf
https://www.fishersci.com/store/msds?partNumber=AC464712500&countryCode=US&language=en
https://datasheets.scbt.com/sc-202720.pdf
https://www.fishersci.com/store/msds?partNumber=AC464712500&countryCode=US&language=en
https://www.benchchem.com/product/b166546?utm_src=pdf-body
https://www.benchchem.com/product/b166546?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC464712500&countryCode=US&language=en
https://datasheets.scbt.com/sc-202720.pdf
https://cdn.caymanchem.com/cdn/insert/13944.pdf
https://www.fishersci.com/store/msds?partNumber=AC464712500&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

 All handling of the solid compound should be conducted in an approved fume hood to avoid
inhalation of dust.[3]

» N-Oxalylglycine is soluble in organic solvents such as ethanol and DMSO, and in agueous
buffers like PBS (pH 7.2) at approximately 10 mg/ml.[5]

» When dissolving, purge the solvent of choice with an inert gas.[5]

e Agueous solutions are not recommended for storage for more than one day.[5]
4. Handling:

» Avoid contact with eyes, skin, and clothing.[3]

e Do not ingest or inhale the compound.[5]

e Wash hands thoroughly after handling and before breaks.[3]

e Do not eat, drink, or smoke in the laboratory.[4]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.

First Aid Measures:
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i )

upper and lower eyelids. Get medical attention

immediately.[3][4]

Flush skin with plenty of soap and water for at
_ least 15 minutes. Remove contaminated
Skin Contact ) ] o
clothing and shoes. Get medical aid if irritation

develops or persists.[3][4]

If the victim is conscious and alert, give 2-4
Ingestion cupfuls of milk or water. Call a poison center or

doctor if you feel unwell.[3][4]

Remove from exposure to fresh air immediately.
) If not breathing, give artificial respiration. If
Inhalation L . :
breathing is difficult, give oxygen. Get medical

aid immediately.[3][4]

Spill Response:

Ensure adequate ventilation and shut off all sources of ignition.[3]

Wear appropriate personal protective equipment.[4]

For small spills, use a shovel to put the material into a convenient waste disposal container.

[3]

Finish cleaning by rinsing any contaminated surfaces with copious amounts of water.[3]

Disposal Plan

Proper disposal of N-Oxalylglycine and its waste is essential to prevent environmental
contamination and ensure regulatory compliance.

» Dispose of contents and container in accordance with local, regional, national, and
international regulations.[3]
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o Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[4]

e Do not empty into drains.[4]

o Contaminated materials, such as gloves and lab coats, should be disposed of as chemical
waste.

Visual Workflow and Emergency Protocols

To further clarify the handling procedures and emergency responses, the following diagrams

provide a step-by-step visual guide.

Receiving & Storage Handling & Preparation Disposal

Receive Shipment }—»’ Inspect Container H Store at -20°C H Wear Appropriate PPE }—»’ Weigh in Fume Hood }—»’ Prepare Solution }—»’ Dispose of Chemical Waste }—»’ Dispose of Contaminated PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of N-Oxalylglycine from receipt to disposal.
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Emergency Event

Spill sonal Exposure
Evacuate Area Remove Contaminated Clothing
Ensure Ventilation Flush Affected Area
Wear Spill PPE Seek Medical Attention
Contain Spill
Clean Up Spill

Dispose of Waste

Click to download full resolution via product page

Caption: Emergency response plan for spills and personal exposure to N-Oxalylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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